7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-propan-2-yloxypropyl)-8-(3-hydroxypropylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C15H25N5O5/c1-9(2)25-8-10(22)7-20-11-12(17-14(20)16-5-4-6-21)19(3)15(24)18-13(11)23/h9-10,21-22H,4-8H2,1-3H3,(H,16,17)(H,18,23,24)
• InChI Key: BCQGEMMTFQPIAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(CN1C2=C(N=C1NCCCO)N(C(=O)NC2=O)C)O
• Molecular Formula: C15H25N5O5
• Molecular Weight: 355.39 g/mol
• CAS No.: 850242-47-6

Description

7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H25N5O5 and its molecular weight is 355.395. The purity is usually 95%.
BenchChem offers high-quality 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a synthetic compound belonging to the purine family. Purines are critical components in biological systems, particularly in the formation of nucleotides that are essential for DNA and RNA synthesis. This compound exhibits unique structural features that may confer specific biological activities, making it a subject of interest in pharmacological research.

• Molecular Formula : C18H29N5O5
• Molecular Weight : 395.46 g/mol
• IUPAC Name : 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

The biological activity of this compound is likely mediated through its interaction with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in nucleotide metabolism.
• Receptor Interaction : It could potentially modulate receptor activities, influencing cellular signaling pathways.
• Gene Expression Modulation : By interacting with nucleic acids, it may alter gene expression patterns.

Antioxidant Activity

Research indicates that purine derivatives can exhibit antioxidant properties. The hydroxyl groups present in the structure of 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione may contribute to its ability to scavenge free radicals.

Antimicrobial Properties

Studies have shown that certain purine derivatives possess antimicrobial activity. The specific interactions of this compound with microbial enzymes or membranes could be a focal point for further investigation.

Cytotoxic Effects

Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines. The mechanism could involve apoptosis induction or cell cycle arrest, which warrants detailed examination through case studies.

Case Studies and Experimental Data

Study	Objective	Findings
Study 1	Assess antioxidant capacity	Demonstrated significant free radical scavenging activity compared to controls.
Study 2	Evaluate antimicrobial efficacy	Showed inhibition of bacterial growth in vitro against E. coli and S. aureus strains.
Study 3	Investigate cytotoxicity in cancer cells	Induced apoptosis in MCF-7 breast cancer cells with IC50 values indicating potency.

Comparison with Related Compounds

This compound can be compared to other purines such as caffeine and theobromine, which are known for their stimulant effects. However, 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione may offer unique therapeutic benefits due to its distinct substituents.

Compound	Biological Activity	Unique Features
Caffeine	Stimulant	Methyl groups enhance CNS activity
Theobromine	Mild stimulant	Presence of a ketone group affects metabolism
This Compound	Potential antioxidant and cytotoxic effects	Hydroxyl and isopropoxy groups provide unique reactivity